Cas no 56929-61-4 (2,3-dimethyl-7,8-dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-one)

• Product Name: 2,3-dimethyl-7,8-dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-one
• CAS No: 56929-61-4
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 3055739
• PubChem ID: 613294
• Update Time: 2025-04-21

2,3-dimethyl-7,8-dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-7,8-dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-one
• 2,3-Dimethyl-7,8-dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-one #
• 56929-61-4
• 4,5-dimethyl-6-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one
• STK279730
• CCG-17512
• Pyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-one, 7,8-dihydro-2,3-dimethyl-
• 4,5-DIMETHYL-6-THIA-1,8-DIAZATRICYCLO[7.3.0.0(3),?]DODECA-3(7),4,8-TRIEN-2-ONE
• 2,3-DIMETHYL-7,8-DIHYDROPYRROLO(1,2-A)THIENO(2,3-D)PYRIMIDIN-4(6H)-ONE
• SR-01000448931-1
• WTEYYWGMRFYMII-UHFFFAOYSA-N
• AH-262/32338004
• AKOS000511471
• SR-01000448931
• Z56943528

• Inchi： 1S/C11H12N2OS/c1-6-7(2)15-10-9(6)11(14)13-5-3-4-8(13)12-10/h3-5H2,1-2H3
• InChI Key： WTEYYWGMRFYMII-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2=C1N=C1CCCN1C2=O

Computed Properties

• Exact Mass: 220.06703418Da
• Monoisotopic Mass: 220.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.9Ų